Cas no 76304-40-0 (1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-chlorophenyl)-)

1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-chlorophenyl)- structure
76304-40-0 structure
Product name:1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-chlorophenyl)-
CAS No:76304-40-0
MF:C12H8ClNO4
MW:265.649222373962
CID:1779189

1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-chlorophenyl)-
    • Inchi: 1S/C12H8ClNO4/c13-7-3-1-6(2-4-7)9-8(11(15)16)5-14-10(9)12(17)18/h1-5,14H,(H,15,16)(H,17,18)
    • InChI Key: AVJUGBPNCDCLAU-UHFFFAOYSA-N
    • SMILES: N1C=C(C(O)=O)C(C2=CC=C(Cl)C=C2)=C1C(O)=O

Computed Properties

  • Exact Mass: 265.01424

Experimental Properties

  • Density: 1.562±0.06 g/cm3(Predicted)
  • Melting Point: 252-254 °C (decomp)
  • Boiling Point: 495.0±45.0 °C(Predicted)
  • PSA: 90.39
  • pka: 3.50±0.50(Predicted)

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